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Introduction

m-Methyl red, chemically known as 2-(N,N-dimethyl-4-aminophenyl)azobenzenecarboxylic
acid, is an azo dye extensively utilized in laboratory settings as a pH indicator.[1] Its distinct
color change from red in acidic solutions to yellow in basic solutions makes it a valuable tool in
acid-base titrations and microbiological assays.[1][2] This guide provides an in-depth overview
of the safety protocols, handling procedures, and experimental applications of m-Methyl red to
ensure its safe and effective use in research and development.

Physicochemical and Toxicological Properties

m-Methyl red is a dark red crystalline powder.[1] While generally considered to have low acute
toxicity, it is important to handle it with care as it can be a possible irritant and mutagen. The
International Agency for Research on Cancer (IARC) has classified m-Methyl red in Group 3,
meaning it is not classifiable as to its carcinogenicity to humans.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for m-Methyl red.

Table 1: Physical and Chemical Properties
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Property Value References
Molecular Formula C15H15N302 [3]

Molecular Weight 269.3 g/mol [3]

Melting Point 179-182 °C

pH Range 4.4 (Red) - 6.2 (Yellow) [1112]

pKa 5.1 [1][2]

Soluble in ethanol and acetic
Solubility acid; practically insoluble in

water.

Table 2: Toxicological Data

Metric Value References

Acute Oral Toxicity (Category ]
May be harmful if swallowed.

5)
IARC Group 3: Not classifiable
Carcinogenicity as to its carcinogenicity to [1]
humans.
Chronic Effects Possible mutagen.

Safety and Handling Precautions

Adherence to proper safety and handling procedures is crucial when working with m-Methyl
red to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling m-Methyl red, especially in its powdered form, the following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).
» Body Protection: A laboratory coat or other protective clothing to prevent skin contact.

o Respiratory Protection: In cases of significant dust generation, a NIOSH-approved respirator
IS recommended.

Handling and Storage

e Handling: Use m-Methyl red in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust.[4] Avoid contact with skin and eyes.[1] Wash hands
thoroughly after handling.[1]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[5] Keep the container tightly closed.

Spills and Waste Disposal

o Spills: In case of a spill, avoid generating dust.[6] Carefully sweep up the solid material and
place it in a sealed container for disposal.[6] The spill area should then be cleaned with soap
and water.

o Waste Disposal: Dispose of m-Methyl red waste in accordance with local, state, and federal
regulations.[7] Do not allow it to enter drains or waterways.[1]

First Aid Measures

Table 3: First Aid Procedures
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Exposure Route

First Aid Measures

References

Inhalation

Move the individual to fresh air.
If breathing is difficult, provide
oxygen. Seek medical

attention if symptoms persist.

[4]

Skin Contact

Remove contaminated
clothing. Wash the affected
area immediately with plenty of
soap and water. Seek medical

attention if irritation develops.

[4]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Seek

immediate medical attention.

[1]

Experimental Protocols

m-Methyl red is a versatile indicator with applications in various analytical techniques.

Preparation of m-Methyl Red Indicator Solution (0.1%)

This protocol outlines the preparation of a 0.1% m-Methyl red indicator solution for use in

titrations and other assays.

Materials:

o m-Methyl red powder

e 95% Ethanol
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Distilled water

0.1 M Sodium Hydroxide (NaOH)

100 mL volumetric flask

Weighing scale

Magnetic stirrer and stir bar (optional)
Procedure:
o Accurately weigh 0.1 g of m-Methyl red powder.

» Dissolve the powder in 60 mL of 95% ethanol in the 100 mL volumetric flask. Gentle warming
may be required to facilitate dissolution.

e Add distilled water to bring the final volume to 100 mL.
e Mix the solution thoroughly.

» Store the indicator solution in a tightly sealed, labeled bottle at 4°C.

Acid-Base Titration Using m-Methyl Red

This protocol describes the use of m-Methyl red as an indicator for the titration of a weak base
with a strong acid.

Materials:

m-Methyl red indicator solution

Analyte (weak base of unknown concentration)

Titrant (strong acid of known concentration)

Burette

Erlenmeyer flask
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e Pipette

e Magnetic stirrer and stir bar

Procedure:

Rinse the burette with the titrant (strong acid) and fill it, ensuring no air bubbles are present
in the tip. Record the initial volume.

» Pipette a known volume of the analyte (weak base) into the Erlenmeyer flask.

e Add 2-3 drops of m-Methyl red indicator solution to the analyte. The solution should turn
yellow.

e Place the Erlenmeyer flask on a magnetic stirrer and begin gentle stirring.

« Slowly add the titrant from the burette to the analyte, observing the color change.

e The endpoint is reached when the solution exhibits a sharp color change from yellow to red.
e Record the final volume of the titrant.

» Calculate the concentration of the analyte using the titration formula: M1V1 = M2V2, where M1
and V1 are the molarity and volume of the acid, and Mz and V2 are the molarity and volume
of the base.

Methyl Red (MR) Test in Microbiology

The MR test is a biochemical test used to identify bacteria that produce stable acids through
mixed-acid fermentation of glucose.[2]

Materials:
e MR-VP broth
e Pure bacterial culture (18-24 hours old)

o m-Methyl red indicator solution
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o Sterile test tubes
¢ Incubator (35-37°C)
Procedure:

Inoculate a tube of MR-VP broth with a light inoculum of the pure bacterial culture.

Incubate the tube aerobically at 35-37°C for a minimum of 48 hours.[8]

After incubation, aseptically transfer approximately 1 mL of the broth to a clean, sterile test
tube.

Add 5-6 drops of the m-Methyl red indicator solution to the 1 mL aliquot of broth.[8]

Observe for an immediate color change.
Interpretation of Results:

o Positive Result: A distinct red color indicates the production of stable acids, lowering the pH
to 4.4 or below.

» Negative Result: A yellow color indicates that stable acids were not produced, and the pH
remains above 6.2.

 Inconclusive Result: An orange color may indicate an inconclusive result. The remaining
broth should be re-incubated for up to 5 days and the test repeated.[9]

Visualized Workflows

The following diagrams illustrate the experimental workflows for acid-base titration and the
Methyl Red test.
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Caption: Workflow for Acid-Base Titration using m-Methyl Red.

Results
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Caption: Workflow for the Microbiological Methyl Red (MR) Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265907#m-methyl-red-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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